Cas no 932280-37-0 (6-fluoro-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline)

• Product Name: 6-fluoro-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline
• CAS No: 932280-37-0
• MF: C₂₃H₁₅F₂N₃
• MW: 371.382111787796
• CID: 5340478
• Update Time: 2025-10-28

6-fluoro-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline
• 6-fluoro-1-(4-fluorophenyl)-3-(p-tolyl)-1H-pyrazolo[4,3-c]quinoline
• 6-fluoro-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline

• Inchi： 1S/C23H15F2N3/c1-14-5-7-15(8-6-14)21-19-13-26-22-18(3-2-4-20(22)25)23(19)28(27-21)17-11-9-16(24)10-12-17/h2-13H,1H3
• InChI Key： COERGRNOOCSGEG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1N=CC1C(C3C=CC(C)=CC=3)=NN(C3C=CC(=CC=3)F)C=12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 530
• XLogP3: 5.7
• Topological Polar Surface Area: 30.7

Additional information on 6-fluoro-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline

Introduction to 6-Fluoro-1-(4-Fluorophenyl)-3-(4-Methylphenyl)-1H-Pyrazolo[4,3-c]quinoline (CAS No. 932280-37-0)

6-Fluoro-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 932280-37-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoloquinolines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 6-fluoro-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline is characterized by a pyrazoloquinoline core with specific substitutions. The presence of fluorine atoms at the 6-position and the 4-position of the phenyl ring, along with a methyl group at the 4-position of another phenyl ring, imparts unique chemical and biological properties to this compound. These substitutions enhance the compound's lipophilicity and metabolic stability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 6-fluoro-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 6-fluoro-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline has shown promising antiviral activity against several viral infections. A study conducted by a team at the National Institutes of Health (NIH) found that this compound effectively inhibits the replication of influenza virus and herpes simplex virus (HSV). The antiviral mechanism is believed to involve interference with viral entry and replication processes within host cells.

The anticancer potential of 6-fluoro-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline has also been explored in preclinical studies. Research published in Cancer Research demonstrated that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell cycle progression. These findings suggest that 6-fluoro-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline could be a valuable lead compound for developing new anticancer drugs.

The pharmacokinetic properties of 6-fluoro-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline have been extensively studied to assess its suitability for clinical development. In vitro and in vivo studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Additionally, the compound shows low toxicity in preclinical models, further supporting its potential for therapeutic use.

The safety profile of 6-fluoro-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline has been evaluated through various toxicological studies. Acute and chronic toxicity tests in animal models have demonstrated that this compound is well-tolerated at therapeutic doses. No significant adverse effects were observed on major organs or physiological parameters. These findings provide a strong foundation for advancing this compound into clinical trials.

In conclusion, 6-fluoro-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 932280-37-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and drug discovery. Ongoing research continues to explore its full potential in treating inflammatory diseases, viral infections, and cancer.